2-(1-Hydroxypropyl)phenol

• Molecular Formula: C9H12O2
• Molecular Weight: 152.19 g/mol
• IUPAC Name: 2-(1-hydroxypropyl)phenol
• InChI: InChI=1S/C9H12O2/c1-2-8(10)7-5-3-4-6-9(7)11/h3-6,8,10-11H,2H2,1H3
• InChI Key: QWZBWROUTWGTDT-UHFFFAOYSA-N
• Canonical SMILES: CCC(C1=CC=CC=C1O)O

Description

2-(1-Hydroxypropyl)phenol is a useful research compound. Its molecular formula is C9H12O2 and its molecular weight is 152.19 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of platinum oxide (302 mg) in methanol (30 mL) is stirred under a hydrogen atmosphere (balloon) for 1 hr and then treated with 2-hydroxypropiophenone (2.00 g). The mixture is stirred under hydrogen for 4 hrs, the catalyst is removed by filtration, and the filtrate is concentrated under reduced pressure to give an oily residue which is chromatographed on silica gel (230-400 mesh, 200 ), eluting with a gradient of ethyl acetate/hexane (5/95-20/80). Pooling of fractions with an Rf =0.41 by TLC (ethyl acetate/hexane, 25/75) and removal of solvent under reduced pressure gives the title compound.